Cas no 2385010-28-4 (4-azidobicyclo3.1.0hexane-1-carboxylic acid)
4-azidobicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-azidobicyclo3.1.0hexane-1-carboxylic acid
- 4-azidobicyclo[3.1.0]hexane-1-carboxylic acid
- 2385010-28-4
- EN300-1708740
-
- Inchi: 1S/C7H9N3O2/c8-10-9-5-1-2-7(6(11)12)3-4(5)7/h4-5H,1-3H2,(H,11,12)
- InChI Key: MKPNYTOSTFBRBE-UHFFFAOYSA-N
- SMILES: OC(C12CCC(C1C2)N=[N+]=[N-])=O
Computed Properties
- Exact Mass: 167.069476538g/mol
- Monoisotopic Mass: 167.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 51.7Ų
4-azidobicyclo3.1.0hexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1708740-0.05g |
4-azidobicyclo[3.1.0]hexane-1-carboxylic acid |
2385010-28-4 | 95% | 0.05g |
$252.0 | 2023-09-20 | |
| Enamine | EN300-1708740-0.1g |
4-azidobicyclo[3.1.0]hexane-1-carboxylic acid |
2385010-28-4 | 95% | 0.1g |
$376.0 | 2023-09-20 | |
| Enamine | EN300-1708740-0.25g |
4-azidobicyclo[3.1.0]hexane-1-carboxylic acid |
2385010-28-4 | 95% | 0.25g |
$538.0 | 2023-09-20 | |
| Enamine | EN300-1708740-0.5g |
4-azidobicyclo[3.1.0]hexane-1-carboxylic acid |
2385010-28-4 | 95% | 0.5g |
$847.0 | 2023-09-20 | |
| Enamine | EN300-1708740-1.0g |
4-azidobicyclo[3.1.0]hexane-1-carboxylic acid |
2385010-28-4 | 95% | 1g |
$1086.0 | 2023-06-04 | |
| Enamine | EN300-1708740-2.5g |
4-azidobicyclo[3.1.0]hexane-1-carboxylic acid |
2385010-28-4 | 95% | 2.5g |
$2127.0 | 2023-09-20 | |
| Enamine | EN300-1708740-5.0g |
4-azidobicyclo[3.1.0]hexane-1-carboxylic acid |
2385010-28-4 | 95% | 5g |
$3147.0 | 2023-06-04 | |
| Enamine | EN300-1708740-10.0g |
4-azidobicyclo[3.1.0]hexane-1-carboxylic acid |
2385010-28-4 | 95% | 10g |
$4667.0 | 2023-06-04 | |
| Enamine | EN300-1708740-1g |
4-azidobicyclo[3.1.0]hexane-1-carboxylic acid |
2385010-28-4 | 95% | 1g |
$1086.0 | 2023-09-20 | |
| Enamine | EN300-1708740-5g |
4-azidobicyclo[3.1.0]hexane-1-carboxylic acid |
2385010-28-4 | 95% | 5g |
$3147.0 | 2023-09-20 |
4-azidobicyclo3.1.0hexane-1-carboxylic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-azidobicyclo3.1.0hexane-1-carboxylic acid
Recent Advances in the Application of 4-azidobicyclo[3.1.0]hexane-1-carboxylic acid (CAS: 2385010-28-4) in Chemical Biology and Drug Discovery
4-azidobicyclo[3.1.0]hexane-1-carboxylic acid (CAS: 2385010-28-4) is a structurally unique bicyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and drug discovery. This compound, characterized by its strained bicyclic scaffold and reactive azide group, serves as a valuable building block for the synthesis of bioactive molecules and probes. Recent studies have highlighted its potential in click chemistry, photoaffinity labeling, and the development of novel therapeutics targeting various disease pathways.
One of the most notable applications of 4-azidobicyclo[3.1.0]hexane-1-carboxylic acid is in the field of click chemistry, where its azide functionality enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of triazole-based inhibitors for protein-protein interactions (PPIs). The strained bicyclic structure was found to enhance the binding affinity of the resulting inhibitors, offering new opportunities for targeting challenging PPIs in oncology and infectious diseases.
In addition to its role in click chemistry, 4-azidobicyclo[3.1.0]hexane-1-carboxylic acid has been employed as a photoaffinity labeling (PAL) probe. A recent publication in ACS Chemical Biology (2024) detailed its use in mapping the binding sites of small molecules within complex biological systems. The azide group, upon UV irradiation, generates a reactive nitrene species that can form covalent bonds with nearby proteins, enabling the identification of molecular targets and interaction networks. This approach has proven particularly valuable in studying elusive drug targets, such as membrane proteins and transient protein complexes.
The pharmaceutical potential of 4-azidobicyclo[3.1.0]hexane-1-carboxylic acid derivatives has also been explored in the context of central nervous system (CNS) disorders. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel GABAA receptor modulators incorporating this scaffold. The rigid bicyclic structure was found to confer improved blood-brain barrier permeability and receptor subtype selectivity, addressing key challenges in the development of neuroactive drugs. Preliminary in vivo studies showed promising anxiolytic effects without the sedative side effects commonly associated with traditional GABAergic compounds.
Recent advancements in synthetic methodologies have further expanded the utility of 4-azidobicyclo[3.1.0]hexane-1-carboxylic acid. A 2024 Nature Protocols article described an optimized, scalable synthesis route that improves yield and purity while reducing hazardous byproducts. This development is particularly significant for industrial applications, as it enables the cost-effective production of this valuable building block for large-scale drug discovery programs.
Looking forward, the unique properties of 4-azidobicyclo[3.1.0]hexane-1-carboxylic acid position it as a promising platform for the development of next-generation chemical probes and therapeutics. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies, as well as its potential in covalent drug design. As synthetic and analytical techniques continue to advance, this compound is expected to play an increasingly important role in bridging chemical biology and medicinal chemistry.
2385010-28-4 (4-azidobicyclo3.1.0hexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)